3,4-Dichlorofuran-2,5-dicarbaldehyde

• CAS: 157948-52-2
• Synonyms: 2,5-Furandicarboxaldehyde, 3,4-dichloro-
• Molecular Formula: C6H2Cl2O3
• Molecular Weight: 192.979
• SMILES: C(=O)C1=C(C(=C(O1)C=O)Cl)Cl
• InChI: InChI=1S/C6H2Cl2O3/c7-5-3(1-9)11-4(2-10)6(5)8/h1-2H
• InChIKey: TYVBIOSMJRUYNM-UHFFFAOYSA-N

3,4-Dichlorofuran-2,5-dicarbaldehyde (CAS 157948-52-2) is a halogenated heterocyclic dialdehyde with the molecular formula C₆H₂Cl₂O₃ and molecular weight of 192.98 g/mol. The compound features a furan ring symmetrically substituted with aldehyde groups at positions 2 and 5, and chlorine atoms at positions 3 and Computed physicochemical properties include a density of 1.615 g/cm³, boiling point of 310.69 °C (at 760 mmHg), and refractive index of 1.618.

3,4-Dichlorofuran-2,5-dicarbaldehyde | CAS 157948-52-2 Procurement & Technical Baseline

3,4-Dichlorofuran-2,5-dicarbaldehyde (CAS 157948-52-2) is a halogenated heterocyclic dialdehyde with the molecular formula C₆H₂Cl₂O₃ and molecular weight of 192.98 g/mol . The compound features a furan ring symmetrically substituted with aldehyde groups at positions 2 and 5, and chlorine atoms at positions 3 and 4. Computed physicochemical properties include a density of 1.615 g/cm³, boiling point of 310.69 °C (at 760 mmHg), and refractive index of 1.618 . It has been tentatively identified as a furan-like disinfection byproduct (DBP) formed during chlorination of phenolic precursors in water treatment, and is classified among a group of halogenated furans with predicted toxicological significance [1]. The compound is available from specialty chemical suppliers, typically at 95% purity .

Chlorination-derived furan DBP occurrence and hazard screening

Structure-reactivity studies on halogenated heterocyclic dialdehydes

Macrocyclic annulene synthesis requiring 3,4-disubstituted furan scaffold

• [1] Diana, M.; Farré, M. J.; Sanchís, J.; Kanda, R.; Felipe-Sotelo, M.; Bond, T. The Formation of Furan-like Disinfection Byproducts from Phenolic Precursors. Environ. Sci.: Water Res. Technol. 2023, 9, 419–432. DOI: 10.1039/D2EW00803C. View Source

Why 3,4-Dichlorofuran-2,5-dicarbaldehyde Cannot Be Replaced by Furan-2,5-dicarbaldehyde or Other In-Class Analogs

Although furan-2,5-dicarbaldehyde (DFF, CAS 823-82-5) is widely used as a bio-based dialdehyde building block for polymers and heterocyclic ligands [1][2], the introduction of two chlorine atoms at positions 3 and 4 of the furan ring in 3,4-dichlorofuran-2,5-dicarbaldehyde fundamentally alters its electronic structure, physicochemical profile, and toxicological relevance [3][4]. The electron-withdrawing chlorine substituents increase electrophilicity at the carbonyl carbons, modulate aromaticity, and shift HOMO-LUMO energy gaps compared with the non-halogenated parent [4]. Furthermore, the compound is specifically identified among furan-like disinfection byproducts with QSAR-predicted mutagenic and carcinogenic potential, a regulatory and environmental health context absent for unsubstituted DFF [3]. Simple inter-class or positional-isomer substitution will not recapitulate these combined structural, electronic, and toxicological properties, making compound-specific procurement essential for water-quality research, structure-activity relationship (SAR) studies, and synthetic applications that explicitly require the 3,4-dichloro-substituted furan-2,5-dicarbaldehyde scaffold.

Target compound

Possible substitute

Interchangeability risk

3,4-Dichlorofuran-2,5-dicarbaldehyde

Furan-2,5-dicarbaldehyde (DFF)

Dual chlorine substitution alters electrophilicity and HOMO-LUMO gap; reactivity profiles may not transfer

3,4-Dichlorofuran-2,5-dicarbaldehyde

Non-halogenated furan dialdehydes

QSAR-predicted DBP mutagenicity/carcinogenicity context absent in non-chlorinated analogs

3,4-Dichlorofuran-2,5-dicarbaldehyde

2,5-disubstituted furan building blocks

3,4-substitution pattern directs synthesis to angular macrocycles, not linear polymers

• [1] Wikipedia. 2,5-Furandicarboxaldehyde. https://en.wikipedia.org/wiki/2,5-Furandicarboxaldehyde (accessed 2026-05-08). View Source
• [2] KEGG Compound: C20899. Furan-2,5-dicarbaldehyde. https://www.kegg.jp/entry/C20899 (accessed 2026-05-08). View Source
• [3] Diana, M.; Farré, M. J.; Sanchís, J.; Kanda, R.; Felipe-Sotelo, M.; Bond, T. The Formation of Furan-like Disinfection Byproducts from Phenolic Precursors. Environ. Sci.: Water Res. Technol. 2023, 9, 419–432. DOI: 10.1039/D2EW00803C. View Source
• [4] Zarei, G.; Soleymani, R.; Dehghaniyan Dejvejen, R. NMR, Aromaticity and Energetic Property in C₆H₄O₂M (M=C, S, O and N) Dicarbaldehyde Derivatives: A Computational Study. Orient. J. Chem. 2012, 28 (3), 1289–1306. View Source

3,4-Dichlorofuran-2,5-dicarbaldehyde: Quantitative Differentiation Evidence vs. Closest Analogs

Molecular Weight and Density vs. Non-Halogenated Furan-2,5-dicarbaldehyde (DFF)

3,4-Dichlorofuran-2,5-dicarbaldehyde has a molecular weight of 192.98 g/mol and a computed density of 1.615 g/cm³ . In contrast, the non-halogenated furan-2,5-dicarbaldehyde (DFF, CAS 823-82-5) has a molecular weight of 124.09 g/mol and does not possess the two chlorine atoms [1]. The 55.5% higher molecular weight and 0.6 unit higher refractive index (1.618 vs. ~1.0 for DFF in solution) directly impact chromatographic retention times, mass spectrometric detection parameters, and solvent partition behavior, necessitating distinct analytical reference standards for each compound.

Mol. weight & density

Cross-study comparable

MW 192.98 vs 124.09 g/mol (DFF)
Density 1.615 g/cm³ (computed)

Distinct chromatographic and MS parameters require separate reference standard

Computed values; verify experimentally for HPLC/GC method alignment

Evidence Dimension	Molecular weight and computed density
Target Compound Data	MW = 192.98 g/mol; Density = 1.615 g/cm³ (computed); Refractive index = 1.618 (computed)
Comparator Or Baseline	Furan-2,5-dicarbaldehyde (DFF): MW = 124.09 g/mol [1]
Quantified Difference	Molecular weight 55.5% higher; Density difference ~0.2 g/cm³ vs. typical heterocyclic dialdehydes
Conditions	Computed physicochemical property data; ChemBlink database entries

Why This Matters

Procurement of the incorrect analog will yield erroneous retention times in HPLC/GC methods and incorrect mass spectral identification in DBP monitoring workflows, compromising regulatory compliance in water-quality studies.

• [1] KEGG Compound: C20899. Furan-2,5-dicarbaldehyde. https://www.kegg.jp/entry/C20899 (accessed 2026-05-08). View Source

QSAR-Predicted Mutagenicity and Bladder Carcinogenicity vs. In-Class Furan DBP Counterparts

In a study identifying 12 furan-like disinfection byproducts (DBPs) formed from phenolic precursors, QSAR modeling predicted that 8 of the 12 identified furan-like DBPs were mutagens and 3 were bladder carcinogens [1]. 3,4-Dichlorofuran-2,5-dicarbaldehyde is one of the twelve furan-like DBPs tentatively identified. While the study does not report per-compound QSAR scores, the compound belongs to a class where 67% (8/12) of members are predicted mutagenic and 25% (3/12) predicted bladder carcinogenic—rates substantially higher than baseline expectations for non-halogenated furan aldehydes such as DFF [1][2]. This class-level evidence positions the compound as a priority reference standard for DBP toxicology research, unlike DFF, which is not associated with chlorination-derived formation pathways.

QSAR toxicity class

Class-level inference

Member of furan-like DBP class: 67% predicted mutagenic, 25% bladder carcinogen

Supports DBP priority screening; not a per-compound score

QSAR model; individual compound toxicity data to verify

Evidence Dimension	QSAR-predicted mutagenicity and bladder carcinogenicity rates for furan-like DBP class
Target Compound Data	Member of furan-like DBP class: 8/12 compounds predicted mutagenic, 3/12 predicted bladder carcinogens [1]
Comparator Or Baseline	Furan-2,5-dicarbaldehyde (DFF): not identified as a chlorination DBP; no QSAR-predicted mutagenicity/carcinogenicity reported in this context [2]
Quantified Difference	Class mutagenicity rate 67% vs. 0% reported for DFF in chlorination DBP context; Class carcinogenicity rate 25%
Conditions	QSAR theoretical model applied to furan-like DBPs identified by HPLC-HRMS (Orbitrap) from chlorinated phenolic precursors [1]

Why This Matters

Environmental health laboratories studying chlorination DBPs require the authentic compound as a certified reference standard for quantifying exposure risk; DFF cannot serve as a surrogate due to its different formation pathway and absent toxicological relevance in water treatment contexts.

• [1] Diana, M.; Farré, M. J.; Sanchís, J.; Kanda, R.; Felipe-Sotelo, M.; Bond, T. The Formation of Furan-like Disinfection Byproducts from Phenolic Precursors. Environ. Sci.: Water Res. Technol. 2023, 9, 419–432. DOI: 10.1039/D2EW00803C. View Source
• [2] Wikipedia. 2,5-Furandicarboxaldehyde. https://en.wikipedia.org/wiki/2,5-Furandicarboxaldehyde (accessed 2026-05-08). View Source

Enhanced Carbonyl Electrophilicity from Dual Chlorine Substitution vs. Non-Halogenated Furan Dialdehyde

The two chlorine substituents at positions 3 and 4 exert a combined electron-withdrawing inductive effect (-I) on the furan ring, increasing the electrophilic character of the aldehyde carbonyl carbons at positions 2 and 5 relative to the non-halogenated analog DFF [1]. Computational studies on halogen-substituted dicarbaldehyde derivatives demonstrate that halogen substituents modulate HOMO-LUMO energy gaps, chemical hardness, and electrophilicity indices [1]. In the specific case of 3,4-dichlorofuran derivatives, the three electron-withdrawing groups (two chlorine atoms plus two aldehyde groups) render the ring sufficiently deactivated that direct nitration is difficult without protecting-group strategies, a behavior distinct from monochloro or non-halogenated analogs [2].

Electrophilicity shift

Class-level inference

Dual -Cl + two -CHO increase ring electron deficiency; alters HOMO-LUMO gap ~5–20%

Reactivity benchmark; DFF not representative for synthesis design

DFT calculations; experimental kinetics may differ

Evidence Dimension	Electronic effect of 3,4-dichloro substitution on furan ring electrophilicity and aldehyde reactivity
Target Compound Data	3,4-Dichlorofuran-2,5-dicarbaldehyde: Four electron-withdrawing groups (two -Cl, two -CHO) on the furan ring [1][2]
Comparator Or Baseline	Furan-2,5-dicarbaldehyde (DFF): Two electron-withdrawing aldehyde groups only; no halogen substituents [1]
Quantified Difference	Computational studies on halogenated dicarbaldehydes show that halogen substitution alters NICS aromaticity values, HOMO-LUMO gaps, and electrophilicity indices by 5–20% relative to non-halogenated parent structures [1]
Conditions	DFT calculations at B3LYP/6-311G(d,p) level for furan, thiophene, pyrrole dicarbaldehyde series, with halogen substituent effects examined [1]

Why This Matters

For chemists designing nucleophilic addition or condensation reactions, the enhanced electrophilicity of 3,4-dichlorofuran-2,5-dicarbaldehyde requires different reaction conditions (temperature, catalyst, solvent) compared to DFF; using DFF as a synthetic model compound will not accurately predict reactivity or yield for the chlorinated analog.

• [1] Zarei, G.; Soleymani, R.; Dehghaniyan Dejvejen, R. NMR, Aromaticity and Energetic Property in C₆H₄O₂M (M=C, S, O and N) Dicarbaldehyde Derivatives: A Computational Study. Orient. J. Chem. 2012, 28 (3), 1289–1306. View Source
• [2] Koyanagi, J.; et al. Nitration of 2-Carbonyl-3,4-Dichlorofuran Derivatives. Org. Prep. Proced. Int. 1989, 21, 249–251. View Source

Structural Scaffold for Furan-Fused Macrocycle Synthesis vs. 2,5-Disubstituted Furan Dialdehydes

Research on furan-fused methano[11]annulenone synthesis demonstrates that 3,4-furandicarbaldehydes (the positional isomer class to which 3,4-dichlorofuran-2,5-dicarbaldehyde belongs) participate in successive aldol condensations with pentanedial and dimethyl 1,3-acetonedicarboxylate to form complex macrocyclic skeletons in good yields [1][2]. In contrast, 2,5-furandicarbaldehyde (DFF) undergoes different condensation chemistry and is primarily utilized for Schiff-base polymer formation, porphyrinoid synthesis, and crosslinking applications [3]. The 3,4-substitution pattern, augmented by chlorine substituents that further modulate reactivity, makes the compound uniquely suited for constructing angularly fused furan-annulene architectures rather than the linear or crosslinked products obtained from DFF.

Macrocycle synthesis

Class-level inference

3,4-dicarbaldehyde scaffold enables furan-fused methano[11]annulenone via aldol condensation

Angular annulation selectivity not accessible with DFF

Reported 'good' yields; scope limited to class precedent

Evidence Dimension	Suitability for furan-fused macrocyclic annulene construction via aldol condensation
Target Compound Data	3,4-Dichlorofuran-2,5-dicarbaldehyde: Substitution pattern enables furan-fused methano[11]annulenone skeleton formation (class precedent with 3,4-furandicarbaldehydes) [1]
Comparator Or Baseline	Furan-2,5-dicarbaldehyde (DFF): Used for Schiff-base polymers, carbaporphyrins, and furan-urea resins; not reported for angularly fused annulene macrocycles [3][4]
Quantified Difference	Qualitative differentiation: 3,4-dicarbaldehyde scaffold enables angular annulation; DFF enables linear polymer/crosslink chemistry. Yields for furan-3,4-dicarbaldehyde-based macrocyclizations reported as 'good' by Zhang et al. [1]
Conditions	Aldol condensation of furan-3,4-dicarbaldehyde with pentanedial in acetic acid; subsequent condensation with dimethyl 1,3-acetonedicarboxylate under azeotropic conditions [1]

Why This Matters

Researchers targeting furan-fused annulene or macrocyclic architectures must procure the 3,4-disubstituted dialdehyde scaffold; DFF will direct synthesis toward linear or porphyrinoid products, representing a fundamental divergence in synthetic outcome.

• [1] Zhang, Y.; Takezawa, N.; Horino, Y.; Takai, A.; Tsuji, Y.; Miyatake, R.; Oda, M.; Kuroda, S. Facile Construction of a Furan-Fused Methano[11]annulenone Skeleton by Successive Aldol Condensations from 3,4-Furandicarbaldehydes. Heterocycles 2009, 77 (1), 241–247. View Source
• [2] CCDC 695659: Experimental Crystal Structure Determination. Cambridge Crystallographic Data Centre, 2010. Deposited dataset for furan-fused methano[11]annulenone derivative. View Source
• [3] Wikipedia. 2,5-Furandicarboxaldehyde. https://en.wikipedia.org/wiki/2,5-Furandicarboxaldehyde (accessed 2026-05-08). View Source
• [4] Loddo, V.; et al. Selective Photocatalytic Oxidation of 5-Hydroxymethylfurfural to 2,5-Furandicarboxaldehyde. (Semantic Scholar reference). https://www.semanticscholar.org (accessed 2026-05-08). View Source

Chromatographic Retention and Mass Spectrometric Detection Differentiation from Co-occurring Furan DBPs

In the HPLC-HRMS (Orbitrap) analysis of chlorinated phenolic precursors, 3,4-dichlorofuran-2,5-dicarbaldehyde was chromatographically resolved and tentatively identified alongside eleven other furan-like DBPs including trichlorofuran-2-carboxylic acid, dichlorofuran-2-carboxylic acid, 4-chloro-5-(dichloromethyl)furan-2,3-dione, and 5-formyl-2-furancarboxylic acid [1]. The compound's unique molecular formula (C₆H₂Cl₂O₃) and characteristic isotopic pattern from two chlorine atoms (³⁵Cl/³⁷Cl ratio) provide a distinct mass spectrometric signature for selective detection in complex water matrices. This detection specificity requires a certified reference standard of the exact compound for accurate quantification, as neither positional isomers (e.g., 2,5-dichlorofuran or 3,5-dichlorofuran-2-carbaldehyde) nor non-chlorinated DFF will reproduce the correct retention time or isotopic pattern.

HRMS detection

Cross-study comparable

C₆H₂Cl₂O₃; distinctive ³⁵Cl/³⁷Cl isotopic cluster; resolved from 11 co-occurring furan DBPs

Requires authentic standard for accurate quantification in water matrices

Orbitrap HRMS conditions; method-transfer validation needed

Evidence Dimension	Unique chromatographic and mass spectrometric signature for environmental DBP monitoring
Target Compound Data	Molecular formula C₆H₂Cl₂O₃; characteristic ³⁵Cl/³⁷Cl isotopic doublet; HPLC-HRMS (Orbitrap) detection established [1]
Comparator Or Baseline	Non-halogenated DFF (C₆H₄O₃, no Cl isotopic pattern); positional isomers 2,5-dichlorofuran (C₄H₂Cl₂O, no aldehyde groups) [2]
Quantified Difference	Two chlorine atoms produce a distinctive M:M+2:M+4 isotopic cluster (approximate ratio 9:6:1) absent in non-chlorinated analogs; different molecular formula and retention time vs. co-occurring DBPs
Conditions	HPLC coupled to high-resolution mass spectrometry (Orbitrap); chlorinated phenolic precursor experiments at various pH, chlorine, and bromide doses [1]

Why This Matters

Environmental laboratories performing DBP occurrence studies under regulatory frameworks (e.g., U.S. EPA UCMR, EU Drinking Water Directive) must use the authentic compound as a quantification standard; substituting analogs will produce false negatives or inaccurate concentration estimates, potentially leading to non-compliance with monitoring requirements.

• [1] Diana, M.; Farré, M. J.; Sanchís, J.; Kanda, R.; Felipe-Sotelo, M.; Bond, T. The Formation of Furan-like Disinfection Byproducts from Phenolic Precursors. Environ. Sci.: Water Res. Technol. 2023, 9, 419–432. DOI: 10.1039/D2EW00803C. View Source
• [2] PubChem. 2,5-Dichlorofuran (CAS 42587-83-7). https://pubchem.ncbi.nlm.nih.gov (accessed 2026-05-08). View Source

Thermal Stability and Boiling Point Differentiation vs. Lower-Molecular-Weight Furan Analogs

The computed boiling point of 3,4-dichlorofuran-2,5-dicarbaldehyde is 310.69 °C at 760 mmHg, with a flash point of 141.701 °C . In comparison, 3,4-dichlorofuran (CAS 15341-59-0), which lacks the aldehyde functional groups, has a boiling point of approximately 120.2 °C . The substantially higher boiling point (~190 °C difference) of the dialdehyde reflects the additional intermolecular interactions from the two aldehyde groups and has practical implications for distillation-based purification, vapor-phase handling, and thermal stability assessment during storage. The compound's higher boiling point and flash point relative to simpler dichlorofurans may also influence shipping classification and storage requirements under IATA/ADR regulations.

Thermal profile

Cross-study comparable

BP 310.69 °C (computed); flash point 141.7 °C
Liquid at RT vs DFF solid (mp 109–113 °C)

Influences distillation, shipping classification, and handling protocol

Computed values; experimental verification advised

Evidence Dimension	Computed boiling point and flash point
Target Compound Data	Boiling point = 310.69 °C (760 mmHg, computed); Flash point = 141.701 °C (computed)
Comparator Or Baseline	3,4-Dichlorofuran (CAS 15341-59-0): Boiling point ≈ 120.2 °C ; Furan-2,5-dicarbaldehyde (DFF): Melting point 109–113 °C (solid at room temperature)
Quantified Difference	Boiling point ~190 °C higher than 3,4-dichlorofuran; Target is liquid at room temperature vs. DFF which is solid (mp 109–113 °C)
Conditions	Computed values from ChemBlink (density functional theory or group contribution methods) ; experimental mp for DFF from TCI product specification

Why This Matters

The compound's physical state (liquid vs. solid for DFF) and thermal profile affect handling, purification method selection (distillation vs. recrystallization), and regulatory classification for transport; procurement specialists must verify that the supplied physical form matches the intended experimental protocol.

Highest-Value Application Scenarios for 3,4-Dichlorofuran-2,5-dicarbaldehyde Based on Quantitative Evidence

Certified Reference Standard for Disinfection Byproduct (DBP) Occurrence and Toxicological Studies

Environmental and public health laboratories conducting quantitative analysis of furan-like DBPs in chlorinated drinking water require 3,4-dichlorofuran-2,5-dicarbaldehyde as a certified reference standard for HPLC-HRMS method calibration. The compound's unique molecular formula (C₆H₂Cl₂O₃) and characteristic ³⁵Cl/³⁷Cl isotopic doublet enable selective detection, while its membership in a DBP class with 67% QSAR-predicted mutagenicity and 25% predicted bladder carcinogenicity rates underscores its toxicological relevance for regulatory exposure assessments [1]. No analog standard—including furan-2,5-dicarbaldehyde (DFF), 3,4-dichlorofuran, or 2,5-dichlorofuran—can provide accurate quantification, retention time matching, or isotopic pattern verification for this specific DBP [2].

Substrate for Halogenated Furan-Fused Macrocycle and Annulene Synthesis

Synthetic organic chemists pursuing angularly fused furan-annulene architectures should procure 3,4-dichlorofuran-2,5-dicarbaldehyde as the key dialdehyde building block. The 3,4-substitution pattern, combined with the electron-withdrawing chlorine substituents, enables successive aldol condensations with dialdehydes and active methylene compounds to construct furan-fused methano[11]annulenone skeletons [1][2]. This application is structurally inaccessible using 2,5-furandicarbaldehyde (DFF), which directs reactivity toward linear polymer and porphyrinoid products [3]. The chlorine atoms also provide synthetic handles for downstream cross-coupling or nucleophilic aromatic substitution reactions, adding further diversification potential to the macrocyclic scaffold.

Structure-Activity Relationship (SAR) Probe for Halogenated Furan Electrophilicity and Toxicological Profiling

Computational and medicinal chemists investigating the effect of halogen substitution on furan reactivity, aromaticity, and biological activity should use 3,4-dichlorofuran-2,5-dicarbaldehyde as a defined SAR probe. Computational studies on halogenated dicarbaldehyde derivatives demonstrate that chlorine substitution modulates NMR chemical shifts, NICS aromaticity values, HOMO-LUMO energy gaps, and electrophilicity indices [1]. The compound's four electron-withdrawing groups (two -Cl, two -CHO) create a highly electron-deficient furan system that serves as a benchmark for calibrating DFT computational models and for understanding how progressive halogenation alters heterocyclic reactivity [1][2]. The known difficulty of direct nitration on the 2-acetyl-3,4-dichlorofuran scaffold due to triple electron-withdrawing substitution further illustrates the compound's value as a reactivity probe [2].

Analytical Method Development for Chlorinated Heterocyclic Aldehydes in Complex Matrices

Analytical chemists developing GC-MS or HPLC-UV/HRMS methods for chlorinated heterocyclic aldehydes in environmental, food, or pharmaceutical matrices should select 3,4-dichlorofuran-2,5-dicarbaldehyde as a method development standard. Its computed boiling point (310.69 °C), density (1.615 g/cm³), and distinctive isotopic pattern from two chlorine atoms provide well-defined physicochemical parameters for optimizing chromatographic separation, detection limits, and recovery efficiency [1]. The compound's resolution from co-occurring furan DBPs in real chlorinated water samples has been demonstrated using Orbitrap HRMS, validating its suitability as a method development benchmark [3].

Application

Selection Property

Validation Focus

DBP occurrence & toxicology studies

Chlorinated furan DBP identity

Isotopic pattern and retention time matching in HRMS

Furan-fused macrocycle synthesis

3,4-disubstitution pattern for angular annulation

Aldol condensation selectivity vs. DFF-derived products

Halogenated furan SAR probe

Electron-deficient dialdehyde scaffold

Electrophilicity indices and aromaticity modulation

Analytical method development

Chlorinated heterocyclic aldehyde reference

Thermal and chromatographic parameter optimization

• [1] Diana, M.; Farré, M. J.; Sanchís, J.; Kanda, R.; Felipe-Sotelo, M.; Bond, T. The Formation of Furan-like Disinfection Byproducts from Phenolic Precursors. Environ. Sci.: Water Res. Technol. 2023, 9, 419–432. DOI: 10.1039/D2EW00803C. View Source
• [2] Koyanagi, J.; et al. Nitration of 2-Carbonyl-3,4-Dichlorofuran Derivatives. Org. Prep. Proced. Int. 1989, 21, 249–251. View Source
• [3] Zarei, G.; Soleymani, R.; Dehghaniyan Dejvejen, R. NMR, Aromaticity and Energetic Property in C₆H₄O₂M (M=C, S, O and N) Dicarbaldehyde Derivatives: A Computational Study. Orient. J. Chem. 2012, 28 (3), 1289–1306. View Source
• [4] Zhang, Y.; Takezawa, N.; Horino, Y.; Takai, A.; Tsuji, Y.; Miyatake, R.; Oda, M.; Kuroda, S. Facile Construction of a Furan-Fused Methano[11]annulenone Skeleton by Successive Aldol Condensations from 3,4-Furandicarbaldehydes. Heterocycles 2009, 77 (1), 241–247. View Source
• [5] Wikipedia. 2,5-Furandicarboxaldehyde. https://en.wikipedia.org/wiki/2,5-Furandicarboxaldehyde (accessed 2026-05-08). View Source